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Compound of Interest

Compound Name: Pyflubumide

Cat. No.: B1473361 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Pyflubumide's selectivity profile against

beneficial mites, supported by experimental data. Pyflubumide is a novel carboxanilide

acaricide developed by Nihon Nohyaku Co., Ltd., demonstrating high efficacy against key

phytophagous mites, including strains resistant to conventional acaricides.[1][2][3] A key

advantage of Pyflubumide is its favorable safety profile for non-target arthropods, making it a

suitable component for Integrated Pest Management (IPM) programs.[1][2][4][5][6]

Executive Summary
Pyflubumide exhibits a high degree of selectivity, effectively controlling target spider mite

species while demonstrating low toxicity to a range of beneficial arthropods, including predatory

mites.[1][2] This selectivity is primarily attributed to its unique mode of action. Pyflubumide
itself is a pro-acaricide, meaning it is converted into its active form, a deacylated metabolite

(NH-form), within the target spider mite.[4][5][6][7] This active metabolite is a potent inhibitor of

the mitochondrial complex II (succinate dehydrogenase) in the electron transport chain,

disrupting energy metabolism and leading to mite mortality.[1][2][4][5][7] The inhibitory action is

highly specific to spider mite mitochondria, with significantly lower impact on the mitochondria

of other organisms, which accounts for its selective toxicity.[1][7]
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The following tables summarize the quantitative data on the biological activity of Pyflubumide
against target pests and its effects on non-target, beneficial organisms.

Table 1: Acaricidal Spectrum of Pyflubumide against Pest Mites

Common Name Scientific Name Test Stage LC50 (mg a.i./L)

Two-spotted spider

mite
Tetranychus urticae Adult 1.2

Kanzawa spider mite Tetranychus kanzawai Adult 1.9

Citrus red mite Panonychus citri Adult 1.3

European red mite Panonychus ulmi Adult 2.2

Pink citrus rust mite Aculops pelekassi Adult, Larva >100

Broad mite
Polyphagotarsonemus

latus
Adult, Larva >100

Data sourced from a

study on the

development of

Pyflubumide.[1]

Table 2: Effects of Pyflubumide on Beneficial Arthropods
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Common Name Scientific Name Test Stage
LC50 or equivalent
(mg a.i./L)

Predatory mite
Phytoseiulus

persimilis
Egg >200

Predatory mite
Amblyseius

californicus
Adult >100

Predatory mite Amblyseius swirskii Egg >200

Honey bee Apis mellifera Adult >200

Hornfaced bee Osmia cornifrons Adult >100

Lady beetle Harmonia axyridis Adult >100

Predatory midge
Aphidoletes

aphidimyza
Larva >100

Parasite wasp Apanteles glomeratus Pupa >200

Predatory bug Orius strigicollis Adult >100

Wolf spider
Pardosa

pseudoannulata
Larva >200

This table highlights

the low toxicity of

Pyflubumide to a

range of beneficial

insects and mites.[1]

Table 3: Inhibitory Activity of Pyflubumide and its Active Metabolite (NH-form) against

Mitochondrial Complex II
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Species Common Name
IC50 (µM) -
Pyflubumide

IC50 (µM) - NH-form

Tetranychus urticae
Two-spotted spider

mite
>10 0.025

Apis mellifera Honey bee NT >1

Spodoptera litura Common cutworm NT >10

Rattus norvegicus Norway rat >1 >10

Oncorhynchus mykiss Rainbow trout >10 >10

NT = Not Tested. The

data clearly shows the

high inhibitory potency

of the NH-form

specifically against the

spider mite's

mitochondrial complex

II.[1][5]

Experimental Protocols
The data presented above is derived from rigorous experimental procedures designed to

assess the efficacy and selectivity of acaricides.

Acaricidal Activity Bioassay (Leaf Disc Method)
This method is a standard laboratory procedure for evaluating the toxicity of pesticides to mites.

Preparation of Test Solutions: Pyflubumide is dissolved in a suitable solvent and then

diluted with water containing a surfactant to create a series of concentrations.

Treatment of Leaf Discs: Leaf discs (e.g., from kidney bean or citrus leaves) are dipped into

the test solutions for a short period (e.g., 5 seconds) and allowed to air dry. Control discs are

treated with a water and surfactant solution only.
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Mite Infestation: A specific number of adult female mites are transferred onto the treated

surface of each leaf disc.

Incubation: The leaf discs are placed on a moistened cotton pad in a petri dish and kept

under controlled conditions (e.g., 25°C, 16 hours of light).

Mortality Assessment: The number of dead and live mites is counted after a set period (e.g.,

48 hours). Mites that are unable to walk when prodded with a fine brush are considered

dead.

Data Analysis: The mortality data is subjected to probit analysis to calculate the LC50 value,

which is the concentration that kills 50% of the test population.[8]

Mitochondrial Complex II Inhibition Assay
This biochemical assay is used to determine the specific mode of action of the compound.

Mitochondria Isolation: Mitochondria are isolated from the target organism (e.g., two-spotted

spider mites) and non-target organisms through a process of homogenization and differential

centrifugation.

Enzyme Activity Measurement: The activity of mitochondrial complex II (succinate-

ubiquinone oxidoreductase) is measured spectrophotometrically. This typically involves

monitoring the reduction of an artificial electron acceptor, such as 2,6-

dichlorophenolindophenol (DCIP), in the presence of succinate.

Inhibition Assay: The isolated mitochondria are incubated with various concentrations of the

test compound (Pyflubumide and its NH-form metabolite).

Data Analysis: The concentration of the compound that inhibits 50% of the enzyme's activity

(IC50) is determined.[7] This allows for a direct comparison of the compound's potency

against the target enzyme from different species.
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Caption: Pyflubumide's mode of action within a target spider mite.
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Caption: Workflow for assessing acaricide selectivity on mites.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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